Cas no 294674-97-8 (Benzaldehyde,2-mercapto-4-methyl-)

• Product Name: Benzaldehyde,2-mercapto-4-methyl-
• CAS No: 294674-97-8
• Molecular Formula: C₈H₈OS
• Molecular Weight: 152.21352
• CID: 249168
• PubChem ID: 11469171

Benzaldehyde,2-mercapto-4-methyl- Properties

Names and Identifiers

• Benzaldehyde,2-mercapto-4-methyl-
• 2-Mercapto-4-methylbenzaldehyde
• 4-methyl-2-sulfanylbenzaldehyde
• 294674-97-8
• SCHEMBL1864680
• EN300-673796
• DTXSID90466797

• InChIKey： IOBQGBDPPIJYTD-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8OS/c1-6-2-3-7(5-9)8(10)4-6/h2-5,10H,1H3
• SMILES： SC1C=C(C)C=CC=1C=O

Computed Properties

• Exact Mass: 152.02964
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.02958605g/mol
• Heavy Atom Count: 10
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols